Cas no 80464-61-5 (Benzoic acid, 4-[(2,3,4,6-tetra-O-acetyl-D-glucopyranosyl)amino]-)

• Product name: Benzoic acid, 4-[(2,3,4,6-tetra-O-acetyl-D-glucopyranosyl)amino]-
• CAS No: 80464-61-5
• MF: C₂₁H₂₅NO₁₁
• MW: 467.423307180405
• CID: 4194584

Benzoic acid, 4-[(2,3,4,6-tetra-O-acetyl-D-glucopyranosyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2,3,4,6-tetra-O-acetyl-D-glucopyranosyl)amino]-
• Benzoic acid, 4-[(2,3,4,6-tetra-O-acetyl-D-glucopyranosyl)amino]- (9CI)

• Inchi： 1S/C21H25NO11/c1-10(23)29-9-16-17(30-11(2)24)18(31-12(3)25)19(32-13(4)26)20(33-16)22-15-7-5-14(6-8-15)21(27)28/h5-8,16-20,22H,9H2,1-4H3,(H,27,28)/t16-,17-,18+,19-,20?/m1/s1
• InChI Key： QICKATGJOHHZMK-QUIYGKKVSA-N
• SMILES： C(O)(=O)C1=CC=C(NC2O[C@H](COC(C)=O)[C@@H](OC(C)=O)[C@H](OC(C)=O)[C@H]2OC(C)=O)C=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 591.7±50.0 °C(Predicted)
• pka: 4?+-.0.10(Predicted)